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Compound of Interest

Compound Name: Dibenzothiophene-4-boronic acid

Cat. No.: B024773 Get Quote

Essential Safety and Handling Guide for
Dibenzothiophene-4-boronic acid
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Dibenzothiophene-4-boronic acid, including personal protective equipment (PPE),

operational protocols, and disposal plans.

Chemical Profile:

Chemical Name: Dibenzothiophene-4-boronic acid

CAS Number: 108847-20-7

Physical Form: White to off-white powder.[1]

Hazards: Combustible solid. Causes skin irritation, serious eye irritation, and may cause

respiratory irritation.[2]

Personal Protective Equipment (PPE)
When handling Dibenzothiophene-4-boronic acid, the use of appropriate personal protective

equipment is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required PPE.
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Protection Type Required Equipment Specifications and Rationale

Eye Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact which

can cause irritation.

Disposable nitrile gloves are

suitable for handling small

quantities and should be

changed immediately if

splashed. For prolonged

handling or larger quantities,

thicker, chemical-resistant

gloves are recommended.[3]

Respiratory Protection
NIOSH-approved N95

respirator or higher.

Necessary to prevent

inhalation of the powder, which

may cause respiratory

irritation. Work should be

conducted in a well-ventilated

area, preferably within a

chemical fume hood.

Body Protection Laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.

Handling:
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Work Area: Always handle Dibenzothiophene-4-boronic acid in a well-ventilated area,

such as a chemical fume hood, to minimize inhalation of dust.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes. Do

not breathe in the dust.

Ignition Sources: As a combustible solid, keep the chemical away from heat, sparks, and

open flames.

Personal Hygiene: Wash hands thoroughly after handling.

Storage:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.

Incompatibilities: Store away from oxidizing agents.

Storage Class: Classified as a combustible solid (Storage Class 11).

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Spill Response:

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For a small spill, if you are trained to do so, use an absorbent material to

contain the spill. Avoid generating dust.

Cleanup: Carefully scoop the spilled material into a labeled container for hazardous waste

disposal.

Decontaminate: Clean the spill area with a suitable solvent, collecting the cleaning materials

as hazardous waste.
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Seek Assistance: For large spills, or if you are unsure how to proceed, contact your

institution's Environmental Health and Safety (EHS) department.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[4][5][6][7][8] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes.[4][5][6] If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of chemical waste is essential for environmental protection and laboratory

safety.

Waste Characterization: Dibenzothiophene-4-boronic acid waste should be classified as

hazardous chemical waste.

Collection: Collect waste material in a clearly labeled, sealed container. Do not dispose of

this chemical in regular trash or down the drain.[9]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent (e.g.,

acetone, ethanol). The rinsate must be collected as hazardous waste.[9] After thorough

cleaning and drying, the container can be disposed of according to institutional guidelines.

Institutional Procedures: Follow your institution's specific procedures for the pickup and

disposal of hazardous chemical waste.

Experimental Workflow: Chemical Spill Response
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The following diagram outlines the logical workflow for responding to a chemical spill of

Dibenzothiophene-4-boronic acid.

Chemical Spill Occurs
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Click to download full resolution via product page

Chemical Spill Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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